Cas no 811-98-3 (Methanol-d4, 99.8%(High purity))

Methanol-d4 (CD₃OD), with a purity of 99.8%, is a deuterated solvent widely used in nuclear magnetic resonance (NMR) spectroscopy and other analytical applications. Its high isotopic purity ensures minimal interference from protonated impurities, making it ideal for solvent suppression and structural elucidation in NMR studies. The compound’s chemical stability and consistent deuteration level (≥99.8%) enhance reproducibility in sensitive experiments. Methanol-d4 is also employed in kinetic studies, metabolic research, and as a precursor in synthetic chemistry where deuterium labeling is required. Its low water content and high purity make it suitable for demanding laboratory applications requiring precise solvent properties.
Methanol-d4, 99.8%(High purity) structure
811-98-3 structure
Product Name:Methanol-d4, 99.8%(High purity)
CAS No:811-98-3
MF:CH4O
MW:36.0665073394775
MDL:MFCD08460912
CID:83087
PubChem ID:24851634
Update Time:2025-05-26

Methanol-d4, 99.8%(High purity) Chemical and Physical Properties

Names and Identifiers

    • methanol-d4
    • Deuterated methanol
    • Methyl Alcohol-d4
    • Methyl-d3 alcohol-d
    • Perdeuteromethanol
    • (2H4)methanol
    • Methanol-12C,d4
    • CH4O
    • Methanol(d4)
    • trideuterio(deuteriooxy)methane
    • Methan-d3-ol-d
    • Methanol-d4 99.8 atoM D for NMR
    • Methyl-12C-d3 alcohol-d
    • Methyl-d3 alcohol d
    • Tetradeuteromethanol
    • Perdeuteriomethanol
    • Methyl Alcohol-d4 99.8atom%D
    • Tetradeuteromethanol 99.8atom%D
    • CD3OD
    • METHANOL (D4)
    • Methanol-d4, 99.8%(High purity)
    • Methanol-d4 (6CI, 7CI, 8CI, 9CI)
    • Methyl hydroxide (CD3OD)
    • Perdeuterated methanol
    • Perdeuterated methyl alcohol
    • Tetradeuteriomethanol
    • Methanol D4
    • MFCD00044637
    • Methanol D4 >99.8%(+0.03% TMS)
    • Methyl-d3 alcohol-d, cont. 0.03 v/v% TMS
    • Methanol-d4, 99.8 atom % D, contains 0.03 % (v/v) TMS
    • Methanol-d4, '100%', >=99.96 atom % D, contains 0.03 % (v/v) TMS
    • Methanol-D4 >99.8 Atom % D
    • Methanol-d4, >=99.8 atom % D, contains 1 % (v/v) TMS
    • AKOS015917660
    • 4% METHANOL + 96% METHANOL-D4
    • M1888
    • Methanol-d4, >=99.8 atom % D, contains 0.05 % (v/v) TMS
    • CHEBI:156265
    • trideuterio deuteriooxy methane
    • Methanol-D4 >99.5%
    • ((2)H3)methan((2)H)ol
    • Methanol-D4 >99.5% (+ 0.03%TMS)
    • Methanol-d4, '100%', 99.96 atom % D
    • Methanol-d4, reagent grade, >=99 atom % D, >=99% (CP)
    • ((2)H4)methanol
    • M1869
    • Methanol-d4, >=99.8 atom % D
    • Methanol-d4, 99 atom % D
    • Methanol-12C,d4, 99.95 atom % 12C, 99.8 atom % D
    • Methanol-d4, 99.8 atom % D
    • EINECS 212-378-6
    • Methanol-d4, anhydrous, >=99.8 atom % D
    • Q1100804
    • Methanol-d4, >=99.8 atom % D, contains 0.1 % (v/v) TMS
    • DTXSID801010038
    • Methanol-d4, >=99.8 atom % D, anhydrous
    • Methanol-d4, '100%', >=99.96 atom % D, >=99% (CP)
    • 811-98-3
    • Methanol-d4, >=99.8 atom % D, contains 0.03 % (v/v) TMS
    • Methyl Alcohol-d4 (Methanol-d4)
    • MDL： MFCD08460912
    • Inchi： 1S/CH4O/c1-2/h2H,1H3/i1D3,2D
    • InChI Key： OKKJLVBELUTLKV-MZCSYVLQSA-N
    • SMILES： C([2H])([2H])([2H])O[2H]

Computed Properties

  • Exact Mass: 36.05130
  • Monoisotopic Mass: 36.051
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 2
  • Rotatable Bond Count: 0
  • Complexity: 2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.888 g/mL at 25 °C(lit.)
  • Melting Point: -99 °C (lit.)
  • Boiling Point: 65.4 °C(lit.)
  • Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
  • Refractive Index: n20/D 1.326(lit.)
  • Water Partition Coefficient: Miscible with water, ethanol, ether, acetone and chloroform.
  • Stability/Shelf Life: Stable. Incompatible with moisture, acids, acid chlorides, acid anhydrides, oxidizing agents, reducing agents, alkali metals. Highly flammable.
  • PSA: 20.23000
  • LogP: -0.39150
  • Solubility: Not determined
  • Sensitiveness: Sensitive to light and humidity

Methanol-d4, 99.8%(High purity) Security Information

  • Symbol: GHS02 GHS06 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225,H301,H311,H331,H370
  • Warning Statement： P210,P260,P280,P301+P310,P307+P311
  • Hazardous Material transportation number：UN 1230 3/PG 2
  • WGK Germany：1
  • Hazard Category Code： 11-23/24/25-39/23/24/25
  • Safety Instruction： S7-S16-S36/37-S45
  • FLUKA BRAND F CODES：10-21
  • RTECS：PC1400000
  • Hazardous Material Identification： F T
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R11; R23/24/25; R39/23/24/25
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Explosive Limit：5.5-36.5%(V)
  • Storage Condition：Flammable area

Methanol-d4, 99.8%(High purity) Customs Data

  • HS CODE：2845900010
  • Customs Data：

    China Customs Code:

    2845900010

Methanol-d4, 99.8%(High purity) Pricemore >>

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 811-98-3 D,99.8% (0.03% v/v TMS)
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Methanol-d4, 99.8%(High purity) Production Method

Production Method 1

1664-98-8 1664-98-8
811-98-3 811-98-3
Reaction Conditions
1.1 Reagents: Deuterium atom ;  15 K
Reference
Formation of deuterated formaldehyde on low temperature surfaces: Isotope effect of quantum tunneling reactions
Hidaka, H.; et al, AIP Conference Proceedings, 2013, 1543, 318-325

Production Method 2

811-98-3 811-98-3
Reaction Conditions
Reference
Intramolecular reductive elimination of methane from a dinuclear palladium complex containing methyl and hydride on adjacent palladium centers
Kellenberger, B.; et al, Journal of the American Chemical Society, 1985, 107(21), 6105-7

Production Method 3

107-31-3 107-31-3
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 4

811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Sodium bicarbonate
2.1 Catalysts: Lithium tetrafluoroborate ,  Lithium borohydride
Reference
Efficient syntheses and chemistry of indolactam-V and its analogs
Masuda, Toshiya; et al, Agricultural and Biological Chemistry, 1989, 53(8), 2257-60

Production Method 5

4427-96-7 4427-96-7
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 6

811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 7

124549-56-0 124549-56-0
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Lithium tetrafluoroborate ,  Lithium borohydride
Reference
Efficient syntheses and chemistry of indolactam-V and its analogs
Masuda, Toshiya; et al, Agricultural and Biological Chemistry, 1989, 53(8), 2257-60

Production Method 8

104-57-4 104-57-4
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 9

811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 10

108-32-7 108-32-7
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  1 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 11

109-94-4 109-94-4
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 12

811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Sodium bicarbonate
2.1 Catalysts: Lithium tetrafluoroborate ,  Lithium borohydride
Reference
Efficient syntheses and chemistry of indolactam-V and its analogs
Masuda, Toshiya; et al, Agricultural and Biological Chemistry, 1989, 53(8), 2257-60

Production Method 13

1664-99-9 1664-99-9
811-98-3 811-98-3
Reaction Conditions
1.1 Reagents: Deuterium atom ;  15 K
2.1 Reagents: Deuterium atom ;  15 K
Reference
Formation of deuterated formaldehyde on low temperature surfaces: Isotope effect of quantum tunneling reactions
Hidaka, H.; et al, AIP Conference Proceedings, 2013, 1543, 318-325

Production Method 14

1864-94-4 1864-94-4
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 15

4427-92-3 4427-92-3
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  6 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 16

4437-85-8 4437-85-8
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Production Method 17

5630-35-3 5630-35-3
925-93-9 925-93-9
811-98-3 811-98-3
Reaction Conditions
Reference
Intramolecular reductive elimination of methane from a dinuclear palladium complex containing methyl and hydride on adjacent palladium centers
Kellenberger, B.; et al, Journal of the American Chemical Society, 1985, 107(21), 6105-7

Production Method 18

811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  5 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Methanol-d4, 99.8%(High purity) Raw materials

Methanol-d4, 99.8%(High purity) Preparation Products

Methanol-d4, 99.8%(High purity) Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:811-98-3)Methanol-12C,d4
Order Number:1635877
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:811-98-3)Methanol-d4, 99.8%(High purity)
Order Number:A1207143
Stock Status:in Stock
Quantity:50ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):191.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:811-98-3)氘代甲醇-d4
Order Number:LE1635877
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
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Amadis Chemical Company Limited
(CAS:811-98-3)Methanol-d4, 99.8%(High purity)
A1207143
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Quantity:50ml
Price ($):191.0
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